![molecular formula C9H9N3O3 B2962980 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid CAS No. 2248285-35-8](/img/structure/B2962980.png)
2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid is a chemical compound that is also known as 2-Imidazolidone-4-carboxylic acid . It has an empirical formula of C4H6N2O3 and a molecular weight of 130.10 .
Synthesis Analysis
The synthesis of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid or similar compounds often involves the use of cyclic or acyclic precursors . For instance, the synthesis of imidazopyridines can be achieved from carboxylic acid and 2,3-diaminepyridine or 3,4-diaminopyridine in polyphosphoric acid (PPA) as a dehydrating agent at an elevated temperature .Molecular Structure Analysis
The molecular structure of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid can be represented by the SMILES stringOC(=O)C1CNC(=O)N1
. This indicates that the compound contains a carboxylic acid group (OC(=O)) and an imidazolidone ring (C1CNC(=O)N1). Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid include a melting point of 184-186 °C (dec.) . The compound is also stable under normal temperatures and pressures.Future Directions
The future directions for the study and application of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid and similar compounds could involve further exploration of their potential in various fields such as pharmacology and biological medicine . Their unique properties make them promising candidates for the development of new drugs and therapies.
properties
IUPAC Name |
2-oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O3/c13-7(14)9(5-11-8(15)12-9)6-2-1-3-10-4-6/h1-4H,5H2,(H,13,14)(H2,11,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSVFUVFHZNUWMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)N1)(C2=CN=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.